Cas no 33313-07-4 (5-(2-methylpropyl)sulfanyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-methylpropyl)sulfanyl-1,3,4-thiadiazol-2-amine
• CAS No: 33313-07-4
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• CID: 917831
• PubChem ID: 583953
• Update Time: 2025-04-19

5-(2-methylpropyl)sulfanyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Isobutylthio)-1,3,4-thiadiazol-2-amine
• 5-[(2-methylpropyl)sulfanyl]-1,3,4-thiadiazol-2-amine
• 2-amino-5-isobutylthio-1,3,4-thiadiazole
• 5-(isobutylthio)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• 5-Isobutylthio-1,3,4-thiadiazol-2-amine
• 5-Isobutylthio-1,3,4-thiadiazolyl-2-amin
• CHEMBL1501617
• VS-08063
• BBL025723
• 5-Isobutylsulfanyl-[1,3,4]thiadiazol-2-ylamine
• 1,3,4-Thiadiazole, 2-amino-5-(isobutylthio)-
• 1,3,4-Thiadiazol-2-amine, 5-[(2-methylpropyl)thio]-
• 5-Isobutylsulfanyl-1,3,4-thiadiazol-2-amine
• SMR000147851
• DB-368136
• 33313-07-4
• 5-(2-methylpropylsulfanyl)-1,3,4-thiadiazol-2-amine
• AKOS000103226
• SCHEMBL8477437
• 5-(Isobutylsulfanyl)-1,3,4-thiadiazol-2-amine #
• STK828449
• 5-[(2-Methylpropyl)thio]-1,3,4-thiadiazol-2-amine
• MLS000556534
• DTXSID101231435
• HMS2355E14
• 5-(2-methylpropyl)sulfanyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD03609335
• Inchi： 1S/C6H11N3S2/c1-4(2)3-10-6-9-8-5(7)11-6/h4H,3H2,1-2H3,(H2,7,8)
• InChI Key： QDVBEQIVGZKDOV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(C)C

Computed Properties

• Exact Mass: 189.03900
• Monoisotopic Mass: 189.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 331.5°C at 760 mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.591
• PSA: 105.34000
• LogP: 2.44960